Cas no 31933-17-2 (Benzoyl chloride, 2,4-dichloro-5-[(dimethylamino)sulfonyl]-)

• Product Name: Benzoyl chloride, 2,4-dichloro-5-[(dimethylamino)sulfonyl]-
• CAS No: 31933-17-2
• MF: C₉H₈Cl₃NO₃S
• MW: 316.588718414307
• CID: 1453124
• PubChem ID: 85781087
• Update Time: 2025-04-20

Benzoyl chloride, 2,4-dichloro-5-[(dimethylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,4-dichloro-5-[(dimethylamino)sulfonyl]-
• 2,4-Dichloro-5-[(dimethylamino)sulfonyl]benzoyl chloride
• DTXSID901201705
• 31933-17-2

• Inchi： 1S/C9H8Cl3NO3S/c1-13(2)17(15,16)8-3-5(9(12)14)6(10)4-7(8)11/h3-4H,1-2H3
• InChI Key： GJMYFKYAUVXKGK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)Cl)C=C1S(N(C)C)(=O)=O)Cl

Computed Properties

• Exact Mass: 314.92924
• Monoisotopic Mass: 314.929047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.45